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Compound of Interest

Compound Name: Dazdotuftide

Cat. No.: B12396921

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of Dazdotuftide's mechanism of action with supporting experimental
data and methodologies. Dazdotuftide (formerly known as TRSO01) is a first-in-class
immunomodulatory agent developed by Tarsier Pharma for the treatment of ocular
inflammatory diseases.

Dazdotuftide is a novel synthetic compound with a dual-target mechanism aimed at resolving
inflammation with a potentially better safety profile than current standards of care, such as
corticosteroids.[1] Its primary indications under investigation include non-infectious uveitis,
uveitic glaucoma, diabetic macular edema (DME), and age-related macular degeneration
(AMD).[2]

Core Mechanism of Action: A Dual Approach to
Inflammation Control

Dazdotuftide's immunomodulatory effect is centered on two key mechanisms:

« Inhibition of the NF-kB Signaling Pathway via Toll-Like Receptor 4 (TLR4): Dazdotuftide
inhibits the activation of Nuclear Factor-kappa B (NF-kB), a critical transcription factor in the
inflammatory response, by targeting the Toll-Like Receptor 4 (TLR4) pathway.[1] By inhibiting
this pathway, Dazdotuftide can reduce the expression of pro-inflammatory cytokines.
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o Polarization of Macrophages: The compound promotes a shift in macrophage polarization
from a pro-inflammatory M1 state to an anti-inflammatory M2 state.[1][3] This shift aids in the
resolution of inflammation and tissue repair. The M2 macrophages are known to secrete anti-

inflammatory cytokines like I1L-10.

Additional reported targets for Dazdotuftide include Neuropilin-1 (NRP1) and Angiotensin-
Converting Enzyme 2 (ACE2).

Signaling Pathway of Dazdotuftide
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Phenotypic Markers

M1 Markers:
- Surface markers (CD80, CD86)
| - Cytokine secretion (TNF-a, IL-6)

Flow Cytometry / ELISA
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M2 Markers:
- Surface markers (CD206, CD163)
- Cytokine secretion (IL-10)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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